Olfactory Differentiation: 2-Methylundecanal vs. Its Straight-Chain Isomer Dodecanal
The odor profile of 2-methylundecanal is 'markedly different' from that of its isomeric linear aldehyde, dodecanal . This qualitative difference is a primary driver for selection, as the methyl branch creates a distinct olfactory space. While both are C12 aldehydes, their sensory perception diverges significantly. [1]
| Evidence Dimension | Odor Profile Description |
|---|---|
| Target Compound Data | Herbaceous, orange, ambergris-like, fatty odor with incense and ambergris notes, fresh, clean, aldehydic impact [1][2] |
| Comparator Or Baseline | Dodecanal (Lauric Aldehyde): Described as having a strong, fatty, waxy, citrus odor with floral overtones [1][2] |
| Quantified Difference | Qualitative: The branched structure imparts a complex, multifaceted profile with ambery and fresh notes, whereas the linear isomer is predominantly fatty and waxy. |
| Conditions | Sensory evaluation by perfumers and panelists, as described in standard reference texts and supplier technical data sheets [1]. |
Why This Matters
This specific olfactory signature is irreplaceable for creating modern aldehydic, floral, amber, and fantasy fragrance accords, particularly the 'fresh' and 'clean' top notes valued in fine perfumery, whereas dodecanal is used for different, more functional, waxy effects.
- [1] Wikipedia. 2-Methylundecanal. View Source
- [2] The Good Scents Company. 2-Methylundecanal (Aldehyde C-12 MNA) Catalog Information. View Source
